Cas no 1481906-02-8 (2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid
• CAS No: 1481906-02-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6491669
• PubChem ID: 66205947
• Update Time: 2025-06-11

2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid
• Phenylalanine, 2-ethyl-β-hydroxy-

• Inchi： 1S/C11H15NO3/c1-2-7-5-3-4-6-8(7)10(13)9(12)11(14)15/h3-6,9-10,13H,2,12H2,1H3,(H,14,15)
• InChI Key： LIYLXVSTGYBHLG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CC)(O)C(N)C(=O)O

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 404.4±45.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)

Additional information on 2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid

Professional Introduction to 2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic Acid (CAS No. 1481906-02-8)

2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid, with the CAS number 1481906-02-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits potential applications in various biochemical pathways and therapeutic interventions. Its molecular structure, featuring both amino and hydroxyl functional groups, alongside an aromatic ethylphenyl moiety, makes it a subject of interest for researchers exploring novel pharmacological targets.

The< strong>2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid molecule possesses a distinct chemical profile that distinguishes it from other related compounds. The presence of an amino group at the second carbon atom and a hydroxyl group at the third carbon atom contributes to its reactivity and solubility characteristics. Additionally, the< strong>2-ethylphenyl substituent at the third carbon imparts specific electronic and steric properties, influencing its interaction with biological targets. These structural features have prompted extensive investigation into its potential roles in drug development and biochemical studies.

In recent years, the< strong>2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid has been studied for its potential applications in medicinal chemistry. Researchers have explored its pharmacological properties, focusing on its ability to modulate enzymatic activities and signal transduction pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases.

The< strong>CAS no. 1481906-02-8 identifier ensures precise classification and tracking of this compound within scientific literature and industrial applications. Its unique molecular structure has led to investigations into synthetic methodologies for its production, optimization of yield, and purification techniques. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its structural details and confirm its identity.

One of the most intriguing aspects of< strong>2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid is its potential role in bioavailability and metabolic stability. Studies have examined how the< strong>2-ethylphenyl group influences absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for developing effective drug formulations that ensure optimal therapeutic outcomes. The compound's solubility characteristics have also been a focus of research, with efforts aimed at enhancing its bioavailability through solubility modulation techniques.

The intersection of computational chemistry and experimental pharmacology has furthered the understanding of< strong>2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid. Molecular modeling studies have predicted binding interactions between this compound and target proteins, providing insights into its mechanism of action. These predictions have been validated through experimental assays, reinforcing the importance of computational tools in drug discovery processes.

In conclusion, the< strong>2-amino-3-(2-ethylphenyl)-3-hydroxypropanoic acid, identified by the CAS number 1481906-02-8, represents a significant area of research in chemical biology and pharmaceutical science. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in the development of innovative treatments for various medical conditions.